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Compound of Interest

Compound Name: 4,6-Di-tert-butylresorcinol

Cat. No.: B1329516

An In-depth Technical Guide on the Physical and Chemical Properties of 4,6-Di-tert-
butylresorcinol

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the core physical and chemical properties of 4,6-Di-tert-
butylresorcinol. It includes quantitative data, detailed experimental protocols, and
visualizations of relevant chemical and biological pathways.

Core Properties of 4,6-Di-tert-butylresorcinol

4,6-Di-tert-butylresorcinol is an organic compound belonging to the resorcinol family, which
are dihydroxybenzene derivatives.[1] The presence of two tert-butyl groups at the 4 and 6
positions significantly influences its chemical properties, enhancing its hydrophobicity and
thermal stability.[1]

Physical Properties

The physical characteristics of 4,6-Di-tert-butylresorcinol are summarized in the table below.
It typically presents as a white to off-white or brown crystalline solid.[1][2][3]
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Property Value Source(s)

Molecular Formula C14H2202 [2][4]

Molecular Weight 222.32 g/mol [2][5][4]
White to Gray to Brown

Appearance [11[2]
powder/crystal

Melting Point 120-125 °C [2]

. Good solubility in organic
Solubility _ [1]
solvents; less soluble in water

CAS Number 5374-06-1 [1]1[2][4]

Chemical Identifiers

For unambiguous identification, the following chemical identifiers are used for 4,6-Di-tert-
butylresorcinol.
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Identifier Type Value Source(s)
4,6-ditert-butylbenzene-1,3-

IUPAC Name _ [5]
diol
1,3-Di-tert-butyl-4,6-
dihydroxybenzene, 4,6-

Synonyms ) ] [1112]
Bis(1,1-dimethylethyl)-1,3-
benzenediol
InChl=1S/C14H2202/c1-
13(2,3)9-7-

InChl [11[2][5]
10(14(4,5)6)12(16)8-
11(9)15/h7-8,15-16H,1-6H3
KIFMXIXXYWHFAN-

InChiKey [2][5]
UHFFFAOYSA-N
CC(C)(C)clce(c(O)ecc10)C(C

SMILES (C)(C)clee(c(O) )C(C) (2105]
()¢

EC Number 226-366-3 [2][5]

Beilstein/REAXYS 2049541 [2]

Spectral Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 4,6-Di-tert-

butylresorcinol.
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Data Type Key Peaks / Information Source(s)

Data available via spectral
1H NMR [5]
databases.

Data available via spectral
13C NMR [5]
databases.

Major fragments observed at
Mass Spectrometry [5]
m/z 222, 207, 115 (GC-MS).

Spectra available via KBr-
Infrared (IR) Pellet and Vapor Phase [5]

techniques.

Chemical Properties and Reactivity
Antioxidant Activity

4,6-Di-tert-butylresorcinol is primarily recognized for its potent antioxidant properties.[1][6]
The phenolic hydroxyl groups can donate hydrogen atoms to scavenge free radicals, which is a
key mechanism in preventing oxidative degradation. This makes it a valuable stabilizer in
various industrial applications, including polymers and rubber.[1] It is also used in
pharmaceutical formulations to prevent oxidation.[6]

Oxidation

As a phenolic compound, 4,6-Di-tert-butylresorcinol is susceptible to oxidation. The reaction
can be catalyzed by enzymes or chemical oxidants. Oxidation can lead to the formation of
quinone-type structures.[7][8] Base-catalyzed oxidation is a known issue for sterically hindered
phenols, leading to discoloration (e.g., yellowing) in the presence of a basic environment.[9]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Di-tert-butylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Di-tert-butylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Di-tert-butylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Di-tert-butylresorcinol
https://www.benchchem.com/product/b1329516?utm_src=pdf-body
https://cymitquimica.com/cas/5374-06-1/
https://www.nordmann.global/en/products/4-6-di-tert-butylresorcinol
https://cymitquimica.com/cas/5374-06-1/
https://www.nordmann.global/en/products/4-6-di-tert-butylresorcinol
https://www.benchchem.com/product/b1329516?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4102632/
https://www.researchgate.net/publication/271905246_Oxidative_dimerization_of_26-Di-tert-butyl-4-2-hydroxyethylphenol
http://stabilization-technologies.com/wp-content/uploads/2019/05/Base-Catalysed-Oxidation-of-Antioxidants.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Further Oxidation /
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Reaction Setup

tert-Butanol
(Alkylating Agent)

Acid Catalyst
(e.g., H2S0a4)

Resorcinol

AN /

\‘Process’/

1. Mix Reactants & Solvent

'

2. Heat mixture
(e.g., 80-100°C)

'

3. Monitor via TLC/GC

l

4. Quench reaction
(e.g., with water/ice)

Work-up &qurification

5. Extract with
Organic Solvent

l

6. Wash Organic Layer

l

7. Dry & Concentrate

'

8. Purify crude product
(Recrystallization/Chromatography)

Pure 4,6-Di-tert-butylresorcinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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